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Compound of Interest

Compound Name: 1-Methoxy-1-propene

Cat. No.: B1630363 Get Quote

Essential Safety and Handling Guide for 1-
Methoxy-1-propene
This guide provides critical safety, handling, and disposal protocols for 1-Methoxy-1-propene
(CAS No. 7319-16-6), designed for laboratory and drug development professionals. Adherence

to these procedures is essential for minimizing risks and ensuring a safe operational

environment.

Hazard Identification and Personal Protective
Equipment (PPE)
1-Methoxy-1-propene is a highly flammable liquid and vapor that causes skin and serious eye

irritation, and may cause respiratory irritation. A conservative and thorough approach to PPE is

mandatory. The following recommendations are based on the known hazards and best

practices for handling flammable and irritating chemicals.

Table 1: Recommended Personal Protective Equipment (PPE)
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Scenario Required Personal Protective Equipment

Routine Handling(in a certified chemical fume

hood)

Primary:- Chemical splash goggles meeting

ANSI Z87.1 standards.[1]- Double-gloving with

nitrile or neoprene gloves is recommended.[1]-

Flame-resistant laboratory coat.[1]- Closed-toe

shoes.[1]Secondary (as dictated by risk

assessment):- Face shield.[1][2]- Chemical-

resistant apron.[1]

Spill Cleanup

Primary:- Full-face respirator with organic vapor

cartridges.- Heavy-duty, chemical-resistant

gloves (butyl rubber or neoprene

recommended).[3][4]- Chemical-resistant suit or

coveralls.[1]- Chemical-resistant

boots.Secondary:- Self-contained breathing

apparatus (SCBA) for large or poorly ventilated

spills.[1]

Waste Disposal

Primary:- Chemical splash goggles.[1]- Heavy-

duty, chemical-resistant gloves.[1]- Flame-

resistant laboratory coat.[1]- Closed-toe shoes.

[1]Secondary:- Face shield.[1]- Chemical-

resistant apron.[1]

Chemical Safety Data
The quantitative data available for 1-Methoxy-1-propene and related compounds are

summarized below. This information is critical for risk assessment and procedural planning.

Table 2: Physical and Chemical Properties
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Property Value Source / Compound

Molecular Formula C₄H₈O 1-Methoxy-1-propene[5]

Molecular Weight 72.11 g/mol 1-Methoxy-1-propene[5]

Boiling Point 35 - 36 °C / 95 - 96.8 °F 2-Methoxypropene[6]

Flash Point -29 °C / -20.2 °F 2-Methoxypropene[6]

Vapor Density 2.49 (Air = 1.0) 2-Methoxypropene[6]

Autoignition Temp. 180 °C / 356 °F 2-Methoxypropene[6]

Table 3: Occupational Exposure Limits (for related compounds)

No specific occupational exposure limits have been established for 1-Methoxy-1-propene. The

following data for a related isomer, 1-Methoxy-2-propanol, should be used as a conservative

reference.

Organization Limit Type Value

NIOSH REL 10-hr TWA 100 ppm[7]

15-min STEL 150 ppm[7]

ACGIH TLV 8-hr TWA 100 ppm[7]

STEL 150 ppm[7]

OSHA PEL 8-hr TWA 100 ppm (360 mg/m³)[8]

TWA: Time-Weighted Average; STEL: Short-Term Exposure Limit.

Table 4: Glove Material Compatibility (for 1-Methoxy-2-Propanol)

Specific permeation data for 1-Methoxy-1-propene is not readily available. The following table

provides guidance based on the related compound 1-Methoxy-2-Propanol. Users must validate

glove suitability for their specific application.
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Glove Material Rating / Breakthrough Time Source

Butyl Rubber Recommended [3]

Neoprene Recommended [3]

Nitrile Recommended [3]

4H / Silver Shield Recommended [3]

Operational and Disposal Plans
A systematic approach to handling and disposal is crucial to mitigate the risks associated with

1-Methoxy-1-propene.

Receiving and Storage:

Upon receipt, inspect containers for damage or leaks.

Store in a designated, well-ventilated flammable liquid storage area.[1][9]

Keep away from heat, sparks, open flames, and other ignition sources.[1][10][11]

Ensure containers are tightly closed when not in use.[1][10]

Handling and Use:

All work must be conducted in a properly functioning chemical fume hood.[1]

To prevent ignition from static discharge, ground and bond all containers and receiving

equipment.[10][11][12]

Use only non-sparking tools and explosion-proof equipment.[10][11][12]

Avoid all personal contact, including inhalation of vapors.[9]

Do not eat, drink, or smoke in the handling area.[11][12]

Spill Response:
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Evacuate: Immediately clear the affected area.[1]

Alert: Notify the laboratory supervisor and institutional safety office.[1]

Ventilate: Ensure the area is well-ventilated, if safe to do so.[1]

Contain (Small Spills Only): If trained and equipped, contain the spill with an inert, non-

flammable absorbent material (e.g., sand, vermiculite).[1][9][10]

Cleanup: Wearing the appropriate spill-cleanup PPE, collect the absorbed material into a

sealed, labeled container for hazardous waste disposal.[1][12]

Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water.[1]

1-Methoxy-1-propene and any contaminated materials must be disposed of as hazardous

waste.[1] This material is classified as an ignitable waste (EPA hazardous waste number

D001).[13]

Container Selection: Use a container compatible with the waste, designed for flammable

liquids, and in good condition.[14] Do not use glass for hydrofluoric acid-containing waste or

metal for corrosive waste.[14]

Labeling: Clearly label the container with the words "HAZARDOUS WASTE," the full

chemical name ("1-Methoxy-1-propene"), and the approximate percentage of each

constituent.[13][14] The accumulation start date must also be clearly visible.[13]

Storage: Keep waste containers tightly sealed at all times, except when adding waste.[13]

[14] Store segregated by chemical compatibility in a designated Satellite Accumulation Area

(SAA).[14]

Pickup: For removal, submit a completed hazardous material pickup request to your

institution's environmental health and safety department.[14]

Safety and Procedural Workflows
The following diagrams illustrate the decision-making processes for PPE selection and waste

disposal.
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Identify Task

Routine Handling
(in Fume Hood)

Spill or Emergency Waste Disposal

Primary PPE:
- Splash Goggles

- Nitrile/Neoprene Gloves
- FR Lab Coat

- Closed-Toe Shoes

Primary PPE:
- Full-Face Respirator
- Heavy-Duty Gloves

- Chemical Suit
- Boots

Primary PPE:
- Splash Goggles

- Heavy-Duty Gloves
- FR Lab Coat

- Closed-Toe Shoes

Consider Secondary:
- Face Shield

- Apron

Consider Secondary:
- SCBA
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Caption: PPE selection workflow for handling 1-Methoxy-1-propene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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